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Compound of Interest

Compound Name: N,N-Dimethylsphingosine

Cat. No.: B043700 Get Quote

Essential Safety and Handling Guide for N,N-
Dimethylsphingosine
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

N,N-Dimethylsphingosine (DMS), a potent inhibitor of sphingosine kinase (SphK). Adherence

to these procedures is essential to ensure laboratory safety and experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
While some suppliers may classify N,N-Dimethylsphingosine as non-hazardous, it is prudent

to handle it as a potentially hazardous substance. The following personal protective equipment

is mandatory when handling DMS in solid or solution form.
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PPE Category Specific Requirements

Eye Protection Chemical safety goggles or a face shield.

Hand Protection

Nitrile or other chemical-resistant gloves.

Inspect gloves before use and dispose of them

properly after handling.

Body Protection A laboratory coat must be worn at all times.

Respiratory Protection

Not generally required for small quantities in a

well-ventilated area. Use a NIOSH-approved

respirator if aerosols may be generated or if

working in a poorly ventilated space.

Physicochemical and Storage Information
Proper storage is crucial to maintain the stability and efficacy of N,N-Dimethylsphingosine.

Property Value

Chemical Formula C₂₀H₄₁NO₂

Molecular Weight 327.55 g/mol [1]

Physical Form Colorless film or solid[2]

Storage Temperature -20°C[2][3]

Solubility Soluble in ethanol, DMSO, and DMF[4]

First Aid Measures
In the event of exposure, immediate action is required.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[3]

Skin Contact

Wash off immediately with plenty of soap and

water. Remove contaminated clothing. Seek

medical attention if irritation develops.[3]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[3]

Operational Plan: Handling and Experimental Use
This section provides a step-by-step guide for the preparation and use of N,N-
Dimethylsphingosine in a typical cell culture experiment.

Reconstitution of Solid N,N-Dimethylsphingosine
Preparation: Work in a chemical fume hood. Ensure all necessary PPE is worn.

Solvent Selection: Choose an appropriate solvent based on experimental requirements (e.g.,

ethanol, DMSO).

Calculation: Determine the required volume of solvent to achieve the desired stock solution

concentration.

Dissolution: Carefully add the solvent to the vial containing the solid N,N-
Dimethylsphingosine. Cap the vial and vortex gently until the solid is completely dissolved.

Storage: Store the stock solution at -20°C in a tightly sealed container, protected from light.
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Experimental Protocol: Inhibition of Sphingosine Kinase
in Cultured Cells
This protocol provides a general workflow for treating cultured cells with N,N-
Dimethylsphingosine to inhibit SphK activity.

Preparation

Treatment

Analysis

Prepare N,N-Dimethylsphingosine
stock solution

Dilute stock solution
to working concentration

in cell culture medium

Culture cells to
desired confluency

Treat cells with
N,N-Dimethylsphingosine

Incubate for desired
time period

Harvest cells

Perform downstream assays
(e.g., Western blot, kinase assay)

Click to download full resolution via product page

Experimental workflow for cell treatment with N,N-Dimethylsphingosine.
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Cell Seeding: Plate cells at the desired density in appropriate culture vessels and allow them

to adhere and grow.

Preparation of Working Solution: On the day of the experiment, thaw the N,N-
Dimethylsphingosine stock solution. Dilute the stock solution to the final desired working

concentration in pre-warmed cell culture medium. It is crucial to ensure the final solvent

concentration is not cytotoxic to the cells.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the desired concentration of N,N-Dimethylsphingosine. Include appropriate

vehicle controls (medium with the same concentration of solvent used to dissolve the DMS).

Incubation: Incubate the cells for the desired period to allow for the inhibition of sphingosine

kinase.

Downstream Analysis: Following incubation, harvest the cells to perform downstream

analyses, such as assessing protein expression, cell viability, or specific kinase activity.

Disposal Plan
Proper disposal of N,N-Dimethylsphingosine and contaminated materials is critical to prevent

environmental contamination and ensure compliance with regulations.

Waste Segregation
Solid Waste: Unused solid N,N-Dimethylsphingosine should be disposed of as hazardous

chemical waste.

Liquid Waste: Unused stock solutions and cell culture medium containing N,N-
Dimethylsphingosine should be collected in a designated hazardous waste container.

Contaminated Materials: All materials that have come into contact with N,N-
Dimethylsphingosine, such as pipette tips, tubes, and gloves, should be disposed of as

hazardous chemical waste.

Disposal Procedure
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name "N,N-Dimethylsphingosine."

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Collection: Arrange for the collection of hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed waste disposal contractor.

Do Not Drain Dispose: Do not dispose of N,N-Dimethylsphingosine or its solutions down

the drain.

Signaling Pathway
N,N-Dimethylsphingosine is a competitive inhibitor of sphingosine kinase (SphK), a key

enzyme in the sphingolipid signaling pathway. SphK phosphorylates sphingosine to form

sphingosine-1-phosphate (S1P), a critical signaling molecule involved in cell survival,

proliferation, and migration. By inhibiting SphK, N,N-Dimethylsphingosine blocks the

production of S1P, thereby modulating these cellular processes.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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